2-Ethylfuran
2-Ethylfuran
2-Ethylfuran is one of the volatile components of bell pepper and certain fish species.
2-Ethylfuran undergoes tetraphenylporphin-photosensitized oxygenation in non-polar aprotic solvents via (4+2)-cycloaddition of singlet oxygen to yield the corresponding monomeric unsaturated secondary ozonide.
2-Ethylfuran, also known as alpha-ethyl-furan or 2-ethyloxole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylfuran is primarily located in the cytoplasm. 2-Ethylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethylfuran is a sweet, burnt, and earthy tasting compound that can be found in a number of food items such as roselle, coffee and coffee products, pulses, and cereals and cereal products. This makes 2-ethylfuran a potential biomarker for the consumption of these food products.
2-ethylfuran is a member of the class of furans that is furan in which the hydrogen atom at position 2 has been replaced by an ethyl group. It has a role as a plant metabolite, a fragrance, a Maillard reaction product and a bacterial metabolite. It is a member of furans and a volatile organic compound. It derives from a furan.
2-Ethylfuran undergoes tetraphenylporphin-photosensitized oxygenation in non-polar aprotic solvents via (4+2)-cycloaddition of singlet oxygen to yield the corresponding monomeric unsaturated secondary ozonide.
2-Ethylfuran, also known as alpha-ethyl-furan or 2-ethyloxole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylfuran is primarily located in the cytoplasm. 2-Ethylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethylfuran is a sweet, burnt, and earthy tasting compound that can be found in a number of food items such as roselle, coffee and coffee products, pulses, and cereals and cereal products. This makes 2-ethylfuran a potential biomarker for the consumption of these food products.
2-ethylfuran is a member of the class of furans that is furan in which the hydrogen atom at position 2 has been replaced by an ethyl group. It has a role as a plant metabolite, a fragrance, a Maillard reaction product and a bacterial metabolite. It is a member of furans and a volatile organic compound. It derives from a furan.
Brand Name:
Vulcanchem
CAS No.:
3208-16-0
VCID:
VC21093067
InChI:
InChI=1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
SMILES:
CCC1=CC=CO1
Molecular Formula:
C6H8O
Molecular Weight:
96.13 g/mol
2-Ethylfuran
CAS No.: 3208-16-0
Cat. No.: VC21093067
Molecular Formula: C6H8O
Molecular Weight: 96.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Ethylfuran is one of the volatile components of bell pepper and certain fish species. 2-Ethylfuran undergoes tetraphenylporphin-photosensitized oxygenation in non-polar aprotic solvents via (4+2)-cycloaddition of singlet oxygen to yield the corresponding monomeric unsaturated secondary ozonide. 2-Ethylfuran, also known as alpha-ethyl-furan or 2-ethyloxole, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Ethylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-ethylfuran is primarily located in the cytoplasm. 2-Ethylfuran exists in all eukaryotes, ranging from yeast to humans. 2-Ethylfuran is a sweet, burnt, and earthy tasting compound that can be found in a number of food items such as roselle, coffee and coffee products, pulses, and cereals and cereal products. This makes 2-ethylfuran a potential biomarker for the consumption of these food products. 2-ethylfuran is a member of the class of furans that is furan in which the hydrogen atom at position 2 has been replaced by an ethyl group. It has a role as a plant metabolite, a fragrance, a Maillard reaction product and a bacterial metabolite. It is a member of furans and a volatile organic compound. It derives from a furan. |
|---|---|
| CAS No. | 3208-16-0 |
| Molecular Formula | C6H8O |
| Molecular Weight | 96.13 g/mol |
| IUPAC Name | 2-ethylfuran |
| Standard InChI | InChI=1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3 |
| Standard InChI Key | HLPIHRDZBHXTFJ-UHFFFAOYSA-N |
| SMILES | CCC1=CC=CO1 |
| Canonical SMILES | CCC1=CC=CO1 |
| Boiling Point | 92.0 °C |
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